Cas no 1447959-09-2 (3-Amino-1-(2-methylpropyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-1-(2-methylpropyl)-1,2-dihydropyridin-2-one
• CAS No: 1447959-09-2
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 4775065
• PubChem ID: 62102445
• Update Time: 2025-06-13

3-Amino-1-(2-methylpropyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-isobutylpyridin-2(1H)-one
• 3-Amino-1-(2-methylpropyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C9H14N2O/c1-7(2)6-11-5-3-4-8(10)9(11)12/h3-5,7H,6,10H2,1-2H3
• InChI Key： MAMCRXKIENEIRP-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1CC(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3

Additional information on 3-Amino-1-(2-methylpropyl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 3-Amino-1-(2-methylpropyl)-1,2-dihydropyridin-2-one (CAS No. 1447959-09-2)

3-Amino-1-(2-methylpropyl)-1,2-dihydropyridin-2-one, with the CAS number 1447959-09-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of dihydropyridinones, which are known for their versatile applications in drug discovery and material science. The presence of both amino and methylpropyl functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential role in developing novel therapeutic agents, especially in the fields of neurology and oncology.

In recent years, the demand for 3-Amino-1-(2-methylpropyl)-1,2-dihydropyridin-2-one has surged due to its relevance in high-throughput screening and combinatorial chemistry. Its unique molecular structure allows for efficient modifications, enabling scientists to explore new structure-activity relationships (SAR). This compound is also being studied for its potential as a bioactive scaffold, which could lead to breakthroughs in treating chronic diseases. The CAS 1447959-09-2 identifier ensures precise tracking in global chemical databases, facilitating collaborative research efforts.

The synthesis of 3-Amino-1-(2-methylpropyl)-1,2-dihydropyridin-2-one involves advanced organic synthesis techniques, including catalyzed cyclization and selective amination. These methods are optimized to achieve high yields and purity, which are critical for pharmaceutical applications. The compound's solubility and stability under various conditions have been extensively studied, making it a reliable candidate for further development. Additionally, its low toxicity profile aligns with the growing emphasis on sustainable chemistry and green synthesis practices.

One of the most searched questions related to CAS 1447959-09-2 is its potential role in drug delivery systems. Recent studies suggest that this compound could enhance the bioavailability of certain drugs, addressing a key challenge in modern medicine. Another trending topic is its application in computational chemistry, where it serves as a model for molecular docking simulations. These simulations help predict interactions with biological targets, accelerating the discovery of next-generation therapeutics.

The pharmacokinetic properties of 3-Amino-1-(2-methylpropyl)-1,2-dihydropyridin-2-one are also under investigation, particularly its metabolic pathways and half-life in biological systems. Understanding these aspects is crucial for optimizing its therapeutic potential. Furthermore, the compound's compatibility with nanotechnology-based applications has sparked interest in its use for targeted drug delivery and diagnostic imaging.

In summary, 3-Amino-1-(2-methylpropyl)-1,2-dihydropyridin-2-one (CAS 1447959-09-2) represents a promising area of research with broad implications for medical science and industrial chemistry. Its multifaceted applications, from drug development to material innovation, highlight its importance in advancing scientific knowledge. As research continues, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.